Cas no 2137992-68-6 (8-Methoxy-2-(propan-2-yl)-1,2,3,4-tetrahydroquinolin-3-ol)

• Product Name: 8-Methoxy-2-(propan-2-yl)-1,2,3,4-tetrahydroquinolin-3-ol
• CAS No: 2137992-68-6
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6577085
• PubChem ID: 165468231
• Update Time: 2025-06-14

8-Methoxy-2-(propan-2-yl)-1,2,3,4-tetrahydroquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2137992-68-6
• 8-methoxy-2-(propan-2-yl)-1,2,3,4-tetrahydroquinolin-3-ol
• EN300-801548
• 8-Methoxy-2-(propan-2-yl)-1,2,3,4-tetrahydroquinolin-3-ol

• Inchi： 1S/C13H19NO2/c1-8(2)12-10(15)7-9-5-4-6-11(16-3)13(9)14-12/h4-6,8,10,12,14-15H,7H2,1-3H3
• InChI Key： CQXOVUCLLVOGGL-UHFFFAOYSA-N
• SMILES： OC1CC2C=CC=C(C=2NC1C(C)C)OC

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.5Ų

Additional information on 8-Methoxy-2-(propan-2-yl)-1,2,3,4-tetrahydroquinolin-3-ol

Comprehensive Analysis of 8-Methoxy-2-(propan-2-yl)-1,2,3,4-tetrahydroquinolin-3-ol (CAS No. 2137992-68-6)

The compound 8-Methoxy-2-(propan-2-yl)-1,2,3,4-tetrahydroquinolin-3-ol (CAS No. 2137992-68-6) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. Its molecular framework combines a tetrahydroquinoline core with a methoxy substituent and an isopropyl group, making it a versatile intermediate for pharmaceutical research. This article delves into its properties, applications, and relevance to contemporary scientific inquiries, including drug discovery and neurodegenerative disease research.

One of the most intriguing aspects of 8-Methoxy-2-(propan-2-yl)-1,2,3,4-tetrahydroquinolin-3-ol is its potential role in modulating biological pathways. Researchers have explored its affinity for central nervous system (CNS) targets, particularly in studies related to cognitive enhancement and neuroprotection. The presence of the methoxy group at the 8-position is believed to influence its pharmacokinetic profile, enhancing blood-brain barrier permeability—a critical factor for CNS-active compounds.

In synthetic chemistry, this compound serves as a valuable building block for constructing more complex heterocyclic systems. Its tetrahydroquinoline scaffold is a common motif in alkaloid synthesis, and the hydroxyl group at the 3-position offers a handle for further functionalization. Recent publications highlight its use in catalyzed asymmetric reactions, where it acts as a chiral auxiliary or ligand, aligning with the growing demand for green chemistry and stereoselective synthesis.

The rise of computational drug design has further amplified interest in 8-Methoxy-2-(propan-2-yl)-1,2,3,4-tetrahydroquinolin-3-ol. Molecular docking studies suggest its potential interactions with G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. This aligns with user searches for "small molecule GPCR modulators" and "structure-activity relationships (SAR)," reflecting the compound's relevance to cutting-edge research.

From an industrial perspective, scalability and purity are paramount. Analytical techniques like HPLC and NMR are routinely employed to characterize CAS No. 2137992-68-6, ensuring compliance with Good Manufacturing Practices (GMP). The compound's stability under various pH conditions has also been investigated, addressing common queries about "storage conditions for sensitive intermediates."

Environmental considerations are another focal point. The isopropyl moiety in 8-Methoxy-2-(propan-2-yl)-1,2,3,4-tetrahydroquinolin-3-ol raises questions about biodegradability, a concern echoed in searches for "sustainable pharmaceutical synthesis." Recent advancements in biocatalysis offer promising avenues to mitigate ecological impact, further enhancing the compound's appeal.

In summary, 8-Methoxy-2-(propan-2-yl)-1,2,3,4-tetrahydroquinolin-3-ol (CAS No. 2137992-68-6) exemplifies the intersection of traditional organic chemistry and modern drug development. Its multifaceted applications—from neurological research to catalysis—make it a subject of enduring interest, resonating with both academic and industrial audiences.